Cas no 109345-51-9 (Dodecanoic acid, pentafluorophenyl ester)

Dodecanoic acid, pentafluorophenyl ester structure
109345-51-9 structure
Product Name:Dodecanoic acid, pentafluorophenyl ester
CAS No:109345-51-9
MF:C18H23F5O2
MW:366.366043329239
CID:1192036
PubChem ID:21687147
Update Time:2025-04-20

Dodecanoic acid, pentafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, pentafluorophenyl ester
    • (2,3,4,5,6-pentafluorophenyl) dodecanoate
    • SCHEMBL7290690
    • QQSJYXOHBRYWNP-UHFFFAOYSA-N
    • Pentafluorophenyl dodecanoate
    • 109345-51-9
    • DTXSID30616971
    • Inchi: 1S/C18H23F5O2/c1-2-3-4-5-6-7-8-9-10-11-12(24)25-18-16(22)14(20)13(19)15(21)17(18)23/h2-11H2,1H3
    • InChI Key: QQSJYXOHBRYWNP-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1OC(CCCCCCCCCCC)=O)F)F)F)F

Computed Properties

  • Exact Mass: 366.16189
  • Monoisotopic Mass: 366.16182078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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